N-(5-(1-(thiophen-2-yl)cyclopentanecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-(1-thiophen-2-ylcyclopentanecarbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H21N3O3S2/c25-18(15-5-3-11-27-15)23-20-22-14-7-10-24(13-16(14)29-20)19(26)21(8-1-2-9-21)17-6-4-12-28-17/h3-6,11-12H,1-2,7-10,13H2,(H,22,23,25)
• InChI Key: PKAGYBIOTCMWQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)N3CCC4=C(C3)SC(=N4)NC(=O)C5=CC=CO5
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol
• CAS No.: 1351631-63-4

Description

N-(5-(1-(thiophen-2-yl)cyclopentanecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C21H21N3O3S2 and its molecular weight is 427.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• A study on the synthesis and biological activity of heterocyclic compounds related to the structure demonstrated their potential in antibacterial and antifungal applications. These compounds were characterized by spectral studies and showed activity against both gram-positive and gram-negative bacteria as well as various fungi (Patel & Patel, 2015).

Anticancer Potential

• Research on thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives highlighted their antiproliferative activity against the NCI-60 cell lines, with some compounds showing significant activity against melanoma and breast cancer cell lines. This suggests the potential application of such compounds in developing cancer therapies (Hung et al., 2014).

Advanced Synthesis Techniques

• Studies on the efficient synthesis of amide-thioethers in ionic liquids point towards advancements in the methods of producing such heterocyclic compounds. These methods offer potential environmental and efficiency benefits over traditional synthesis routes (Meghdadi et al., 2012).

Antimicrobial Activities

• The development of new thiazolidinones with reported antibacterial and antifungal activities illustrates the broad spectrum of biological activities associated with heterocyclic compounds. Such studies underscore the potential for discovering new antimicrobial agents (Sodha et al., 2003).

Imaging and Diagnostic Applications

• PET imaging research using compounds targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) to image microglia suggests potential applications in diagnosing and studying neuroinflammatory conditions. This approach could be relevant for exploring similar compounds in neuroscientific research and diagnostic imaging (Horti et al., 2019).

Environmental and Industrial Applications

• The chemisorption of CO2 by diamine-tetraamido macrocyclic motifs, using various organic linkers including pyridine and furan, underscores the potential of heterocyclic compounds in environmental applications such as carbon capture. This research indicates a promising avenue for utilizing such compounds in mitigating environmental concerns (Eftaiha et al., 2021).